5-(4-Chloro-2-methoxyphenyl)-2-cyanophenol, 95%
Overview
Description
5-(4-Chloro-2-methoxyphenyl)-2-cyanophenol, 95% (hereafter referred to as 5-CMP-2-CP-95%) is a synthetic organic compound used in various laboratory experiments. It is an important reagent in the synthesis of pharmaceuticals and other compounds, and is also used in the study of biological systems.
Mechanism of Action
The mechanism of action of 5-CMP-2-CP-95% is not fully understood. It is believed to act as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of many drugs. It is also believed to act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-CMP-2-CP-95% are not well understood. However, it is believed to have anti-inflammatory and antifungal properties. It has also been shown to reduce the levels of certain hormones, such as cortisol, in the blood.
Advantages and Limitations for Lab Experiments
The advantages of using 5-CMP-2-CP-95% in laboratory experiments include its low cost, ease of synthesis, and wide availability. The major limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
The potential future directions for 5-CMP-2-CP-95% include further research into its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. It could also be used as a starting material for the synthesis of other compounds, such as pharmaceuticals. Finally, it could be used as a tool to study the effects of various compounds on biological systems, such as the effects of drugs on the human body.
Synthesis Methods
5-CMP-2-CP-95% is synthesized using a modified aldol condensation. This method involves the reaction of 4-chloro-2-methoxyphenol and 2-cyanophenol in the presence of a base, such as sodium hydroxide, and a catalyst, such as p-toluenesulfonic acid. The reaction is carried out at a temperature of 80-90°C for a period of 4-6 hours. The product is then purified by recrystallization and the purity is determined by thin-layer chromatography.
Scientific Research Applications
5-CMP-2-CP-95% is widely used in scientific research, particularly in the fields of biochemistry and pharmacology. It is used to study the mechanisms of drug action and to synthesize new compounds for medicinal purposes. It is also used to study the biochemical and physiological effects of various compounds on biological systems.
properties
IUPAC Name |
4-(4-chloro-2-methoxyphenyl)-2-hydroxybenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClNO2/c1-18-14-7-11(15)4-5-12(14)9-2-3-10(8-16)13(17)6-9/h2-7,17H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQPZXRUBEBYBNB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)Cl)C2=CC(=C(C=C2)C#N)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60684885 |
Source
|
| Record name | 4'-Chloro-3-hydroxy-2'-methoxy[1,1'-biphenyl]-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60684885 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Chloro-2-methoxyphenyl)-2-cyanophenol | |
CAS RN |
1261889-77-3 |
Source
|
| Record name | 4'-Chloro-3-hydroxy-2'-methoxy[1,1'-biphenyl]-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60684885 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Cyano-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%](/img/structure/B6376704.png)
![3-Cyano-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%](/img/structure/B6376729.png)
